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Compound of Interest

Compound Name: Diisopropyl peroxydicarbonate

Cat. No.: B094068 Get Quote

For Immediate Release

This technical guide provides a concise overview of the fundamental molecular characteristics

of diisopropyl peroxydicarbonate, an organic peroxide widely utilized as a polymerization

initiator. The information presented is intended for researchers, scientists, and professionals in

the field of drug development and polymer chemistry.

Core Molecular Data
Diisopropyl peroxydicarbonate is a key compound in various chemical syntheses. A clear

understanding of its basic molecular data is essential for its proper application and for

theoretical modeling. The table below summarizes its molecular formula and weight.

Parameter Value Reference

Molecular Formula C₈H₁₄O₆ [1][2][3][4][5]

Molecular Weight 206.19 g/mol [1][2][5][6]

Alternate Molecular Weight 206.2 g/mol [4][7][8]

Logical Relationship of Molecular Properties
The chemical identity of a compound is fundamentally established by its name, which

corresponds to a specific molecular formula, and in turn, a defined molecular weight. The
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following diagram illustrates this hierarchical relationship for diisopropyl peroxydicarbonate.

Diisopropyl Peroxydicarbonate
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is defined by

Molecular Weight
206.19 g/mol

results in

Click to download full resolution via product page

Figure 1. Logical flow from chemical name to molecular weight.

This guide serves as a foundational reference for the molecular properties of diisopropyl
peroxydicarbonate. No experimental protocols are included as the data presented are

fundamental, calculated properties of the molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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